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Compound of Interest

Compound Name:
N-(4-Aminophenyl)-4-

methylbenzenesulfonamide

Cat. No.: B1331136 Get Quote

Essential Safety and Handling Guide for N-(4-
Aminophenyl)-4-methylbenzenesulfonamide
For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This guide provides essential safety and logistical

information for N-(4-Aminophenyl)-4-methylbenzenesulfonamide, including personal

protective equipment (PPE) recommendations, handling procedures, and disposal plans.

Personal Protective Equipment (PPE)
When handling N-(4-Aminophenyl)-4-methylbenzenesulfonamide, a comprehensive

approach to personal protection is crucial to minimize exposure and ensure laboratory safety.

The following table summarizes the recommended PPE.
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PPE Category Item Specification Purpose

Eye Protection
Safety Glasses or

Goggles

Conforming to EN166

or OSHA 29 CFR

1910.133

Protects against dust

particles and

splashes.

Hand Protection
Chemical-resistant

gloves

Impervious gloves

(e.g., Nitrile)

Prevents skin contact

and potential allergic

reactions.

Body Protection Laboratory Coat Standard lab coat

Protects skin and

personal clothing from

contamination.

Respiratory Protection Dust Mask
N95 (US) or

equivalent

Required when dusts

are generated to

prevent inhalation.

Hazard Identification and Safety Precautions
N-(4-Aminophenyl)-4-methylbenzenesulfonamide presents several health and

environmental hazards. Understanding these is key to safe handling.

Hazard Summary:
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Hazard Type GHS Classification Description

Acute Toxicity Category 4 (Oral & Inhalation)
Harmful if swallowed or if

inhaled.[1]

Skin Sensitization Category 1
May cause an allergic skin

reaction.[1]

Germ Cell Mutagenicity Category 2
Suspected of causing genetic

defects.[1]

Specific Target Organ Toxicity Category 2 (Kidney)

May cause damage to organs

(Kidney) through prolonged or

repeated exposure.[1]

Aquatic Hazard Category 1 (Acute & Chronic)
Very toxic to aquatic life with

long lasting effects.[1]

Irritation
Eye Irrit. 2, Skin Irrit. 2, STOT

SE 3

Causes serious eye irritation,

skin irritation, and may cause

respiratory irritation.

Key Safety Precautions:

Work in a well-ventilated area, preferably under a chemical fume hood.[1]

Avoid generating and inhaling dust.[1][2]

Do not eat, drink, or smoke in the laboratory.[2]

Wash hands thoroughly after handling.[1][3]

Immediately change contaminated clothing.[1]

Experimental Workflow for Safe Handling
The following diagram outlines the standard operating procedure for the safe handling of N-(4-
Aminophenyl)-4-methylbenzenesulfonamide from receipt to disposal.
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Safe Handling Workflow for N-(4-Aminophenyl)-4-methylbenzenesulfonamide

Preparation

Handling

Post-Handling & Disposal

Review SDS

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Dust Mask)

Work in a Ventilated Area
(e.g., Fume Hood)

Weigh and Handle Compound
(Avoid Dust Generation)

Decontaminate Work Area

Dispose of Waste in
Sealed, Labeled Container

Remove and Dispose of PPE Properly

Wash Hands Thoroughly

Click to download full resolution via product page

Safe handling workflow diagram.
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Disposal Plan
Proper disposal of N-(4-Aminophenyl)-4-methylbenzenesulfonamide and its containers is

critical to prevent environmental contamination and ensure compliance with regulations.

Spill Cleanup:

Evacuate non-essential personnel from the area.

Wearing appropriate PPE, clean up spills immediately.[2]

Use dry clean-up procedures and avoid generating dust.[2]

Sweep or vacuum the spilled material into a clean, dry, sealable, and labeled container for

disposal.[2]

Waste Disposal:

Dispose of waste material in accordance with local, state, and federal regulations.

Do not allow the chemical to enter drains or waterways, as it is toxic to aquatic life.[1][2]

Handle uncleaned containers as you would the product itself. Contaminated packaging

should be disposed of in the same manner as the chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling N-(4-
Aminophenyl)-4-methylbenzenesulfonamide]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1331136#personal-protective-equipment-for-
handling-n-4-aminophenyl-4-methylbenzenesulfonamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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